Raniseptin-7

• bioactivity: Antibacterial
• sequence: ALLDKLKSLGKVVGKVALGVAQHYLNPQQ

Description

Raniseptin-7 is a synthetic antimicrobial peptide (AMP) derived from the skin secretion of Hypsiboas raniceps (Chaco tree frog). Its primary sequence comprises 29 amino acids: ALLDKLKSLGKVVGKVALGVAQHYLNPQQ, with a three-letter code representation of Ala-Leu-Leu-Asp-Lys-Leu-Lys-Ser-Leu-Gly-Lys-Val-Val-Gly-Lys-Val-Ala-Leu-Gly-Val-Ala-Gln-His-Tyr-Leu-Asn-Pro-Gln-Gln . Key properties include:

• Molecular characteristics: High cationic charge due to lysine (K) residues and amphipathic structure from hydrophobic residues (leucine, valine).
• Synthesis and purity: Produced via solid-phase synthesis with >95% HPLC purity (98–99% available upon request). It is typically delivered as a lyophilized trifluoroacetic acid (TFA) salt, which may require removal for cellular assays due to interference risks .
• Physicochemical properties: Soluble in water, stable at -20°C, and presented as a white-to-off-white powder .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar AMPs

While direct experimental comparisons with other peptides are absent in the provided evidence, Raniseptin-7 can be contextualized against general AMP characteristics. Below is a comparative analysis based on structural motifs, synthesis, and functional implications.

Sequence and Structural Features

Table 1: Structural Comparison of Raniseptin-7 and Typical AMPs

Property	Raniseptin-7	Typical AMPs
Length (amino acids)	29	12–50 (e.g., magainins, defensins)
Net charge (pH 7)	Strongly positive (5 lysines)	Cationic (rich in lysine/arginine)
Hydrophobic residues	44% (leucine, valine, alanine)	30–60% (varies by class)
Amphipathicity	High (α-helical propensity)	Common in membrane-targeting AMPs
Key structural motifs	Predicted α-helix with polar/apolar faces	β-sheet or α-helix domains

Raniseptin-7’s sequence aligns with AMPs that disrupt bacterial membranes via electrostatic interactions (positive charge) and hydrophobic insertion. Its lysine content enhances binding to negatively charged bacterial phospholipids, while hydrophobic residues facilitate membrane permeabilization .

Functional and Mechanistic Insights

While specific MIC data are unavailable, Raniseptin-7’s mechanism likely mirrors cationic AMPs:

Membrane disruption : Positively charged residues bind to bacterial membranes, while hydrophobic segments insert into lipid bilayers, causing leakage.

Stability : The absence of cysteine residues (which form disulfide bonds in defensins) may limit stability under reducing conditions but simplifies synthesis .